Cas no 862978-30-1 (N-(4-methylphenyl)-3-propanamido-1-benzofuran-2-carboxamide)

• Product Name: N-(4-methylphenyl)-3-propanamido-1-benzofuran-2-carboxamide
• CAS No: 862978-30-1
• MF: C₁₉H₁₈N₂O₃
• MW: 322.357824802399
• CID: 6042099
• PubChem ID: 20875369
• Update Time: 2025-06-07

N-(4-methylphenyl)-3-propanamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)-3-propanamido-1-benzofuran-2-carboxamide
• 3-propionamido-N-(p-tolyl)benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, N-(4-methylphenyl)-3-[(1-oxopropyl)amino]-
• 862978-30-1
• N-(4-methylphenyl)-3-(propanoylamino)-1-benzofuran-2-carboxamide
• AKOS001504390
• F0666-1252

• Inchi： 1S/C19H18N2O3/c1-3-16(22)21-17-14-6-4-5-7-15(14)24-18(17)19(23)20-13-10-8-12(2)9-11-13/h4-11H,3H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key： GDRFEODSGVUWPD-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)CC)=C1C(NC1=CC=C(C)C=C1)=O

Computed Properties

• Exact Mass: 322.13174244g/mol
• Monoisotopic Mass: 322.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.283±0.06 g/cm3(Predicted)
• Boiling Point: 476.0±40.0 °C(Predicted)
• pka: 12.14±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-methylphenyl)-3-propanamido-1-benzofuran-2-carboxamide

N-(4-methylphenyl)-3-propanamido-1-benzofuran-2-carboxamide: A Comprehensive Overview

N-(4-methylphenyl)-3-propanamido-1-benzofuran-2-carboxamide (CAS No. 862978-30-1) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic uses.

The molecular structure of N-(4-methylphenyl)-3-propanamido-1-benzofuran-2-carboxamide consists of a benzofuran core linked to a propanamide moiety and a 4-methylphenyl group. The benzofuran scaffold is a well-known heterocyclic system that has been extensively studied for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the propanamide and 4-methylphenyl groups further modulates the compound's physicochemical properties and biological activities.

Recent research has highlighted the potential of N-(4-methylphenyl)-3-propanamido-1-benzofuran-2-carboxamide as a lead compound in drug discovery. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated promising antiviral activity against several viral strains, including influenza and herpes simplex virus (HSV). These findings suggest that N-(4-methylphenyl)-3-propanamido-1-benzofuran-2-carboxamide could be a valuable candidate for the development of novel therapeutics.

In the context of medicinal chemistry, the structural modifications of N-(4-methylphenyl)-3-propanamido-1-benzofuran-2-carboxamide have been explored to enhance its pharmacological properties. For instance, substituting the 4-methylphenyl group with other aromatic or heteroaromatic moieties has led to compounds with improved potency and selectivity. These derivatives have shown enhanced anti-inflammatory and antiviral activities, making them attractive candidates for further preclinical evaluation.

The pharmacokinetic properties of N-(4-methylphenyl)-3-propanamido-1-benzofuran-2-carboxamide have also been investigated to assess its suitability as a drug candidate. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed orally and has good plasma stability, which are essential characteristics for a potential therapeutic agent. Furthermore, the compound shows low toxicity in preliminary toxicity studies, indicating a favorable safety profile.

In addition to its therapeutic applications, N-(4-methylphenyl)-3-propanamido-1-benzofuran-2-carboxamide has been explored for its potential use in materials science. The unique electronic properties of the benzofuran core make it an attractive building block for the synthesis of functional materials with applications in optoelectronics and sensing technologies. Recent studies have demonstrated that derivatives of this compound can be used to develop efficient organic light-emitting diodes (OLEDs) and sensitive chemical sensors.

The synthesis of N-(4-methylphenyl)-3-propanamido-1-benzofuran-2-carboxamide involves several steps, including the formation of the benzofuran core and subsequent functionalization with the propanamide and 4-methylphenyl groups. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. The choice of synthetic method depends on the specific application requirements and the desired scale of production.

In conclusion, N-(4-methylphenyl)-3-propanamido-1-benzofuran-2-carboxamide (CAS No. 862978-30-1) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an important role in advancing various scientific fields.